Cas no 308088-16-6 (1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanol)

1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanol is a specialized organic compound featuring a thiazole core substituted with a 4-chlorophenyl group and a methyl group at the 4-position, along with an ethanol moiety at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the chlorophenyl group enhances lipophilicity, while the thiazole ring contributes to stability and bioactivity. The ethanol side chain offers versatility for further functionalization. This compound is particularly valuable as an intermediate in the synthesis of more complex molecules, demonstrating consistent purity and reliable performance in synthetic pathways. Its well-defined structure ensures reproducibility in research and industrial settings.

1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanol structure

308088-16-6 structure

Product Name:1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanol

CAS No:308088-16-6

MF:C₁₂H₁₂ClNOS

MW:253.747780799866

MDL:MFCD02090059

CID:3062041

PubChem ID:2728472

Update Time:2025-06-30

1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanol Chemical and Physical Properties

Names and Identifiers

- 1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanol
- MFCD02090059
- 308088-16-6
- Maybridge1_006775
- AKOS005098700
- G54941
- 6R-1006
- EN300-78202
- CS-0261344
- HMS560L21
- SCHEMBL14017907
- Z875037908
- 1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanol
- 1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol
- IMA08816
- 1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanol
- MDL： MFCD02090059
- Inchi： 1S/C12H12ClNOS/c1-7-11(8(2)15)16-12(14-7)9-3-5-10(13)6-4-9/h3-6,8,15H,1-2H3
- InChI Key： OQMMFJJOGGBCJC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC(C)=C(C(C)O)S1

Computed Properties

Exact Mass: 253.0328129g/mol
Monoisotopic Mass: 253.0328129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 61.4Å²

1-2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C613760-10mg	1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanol	308088-16-6		10mg	$ 50.00	2022-06-06
TRC	C613760-50mg	1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanol	308088-16-6		50mg	$ 160.00	2022-06-06
TRC	C613760-100mg	1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanol	308088-16-6		100mg	$ 250.00	2022-06-06
abcr	AB300560-500 mg	1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanol; .	308088-16-6		500mg	€497.00	2023-04-26
abcr	AB300560-1 g	1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanol; .	308088-16-6		1g	€950.60	2023-04-26
Chemenu	CM479725-1g	1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol	308088-16-6	95%+	1g	$759	2023-01-04
Enamine	EN300-78202-0.05g	1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol	308088-16-6	95.0%	0.05g	$112.0	2025-02-20
Enamine	EN300-78202-0.1g	1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol	308088-16-6	95.0%	0.1g	$168.0	2025-02-20
Enamine	EN300-78202-0.25g	1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol	308088-16-6	95.0%	0.25g	$240.0	2025-02-20
Enamine	EN300-78202-0.5g	1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol	308088-16-6	95.0%	0.5g	$444.0	2025-02-20